Cas no 3774-54-7 (Thiocyanic acid,4-hydroxy-2-methylphenyl ester)

• Product Name: Thiocyanic acid,4-hydroxy-2-methylphenyl ester
• CAS No: 3774-54-7
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 315627
• PubChem ID: 77403
• Update Time: 2025-04-19

Thiocyanic acid,4-hydroxy-2-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,4-hydroxy-2-methylphenyl ester
• (4-hydroxy-2-methylphenyl) thiocyanate
• 1-Thiocyanato-4-hydroxy-6-methyl-benzol
• 2-methyl-4-hydroxyphenyl thiocyanate
• 2-methyl-4-hydroxy-phenyl thiocyanic acid
• 3-methyl-4-thiocyanatophenol
• 5-Hydroxy-2-thiocyanato-toluol
• AC1L2SZ4
• AC1Q4SP8
• CTK4H8756
• EINECS 223-224-2
• m-Cresol thiocyanate
• NSC31039
• NSC4679
• NSC 31039
• Thiocyanic acid, 4-hydroxy-2-methylphenyl ester
• AKBUQNBHFALNTI-UHFFFAOYSA-N
• AKOS040752955
• NSC 4679
• DTXSID70191176
• NSC-31039
• 3-methyl-4-thiocyanato-phenol
• SCHEMBL5635870
• NSC-4679
• AI3-19636
• 3774-54-7
• NS00030285
• 3-methyl4-thiocyanato-phenol

• Inchi： 1S/C8H7NOS/c1-6-4-7(10)2-3-8(6)11-5-9/h2-4,10H,1H3
• InChI Key： AKBUQNBHFALNTI-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=CC=1C)O

Computed Properties

• Exact Mass: 165.02491
• Monoisotopic Mass: 165.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.29
• Boiling Point: 289.4°Cat760mmHg
• Flash Point: 128.8°C
• Refractive Index: 1.632
• PSA: 44.02
• LogP: 2.27378

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols